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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzotrifluoride

Cat. No.: B1360095

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-nitrobenzotrifluoride is an important intermediate in the synthesis of a variety of
pharmaceutical and agrochemical compounds. Its unique molecular structure, featuring a
trifluoromethyl group, a nitro group, and a methoxy group on a benzene ring, imparts specific
physical and chemical properties that are crucial for its application in drug design and
development. This technical guide provides a comprehensive overview of the key physical
properties of 4-Methoxy-3-nitrobenzotrifluoride, along with standardized experimental

protocols for their determination.

Core Physical Properties

The physical characteristics of 4-Methoxy-3-nitrobenzotrifluoride are summarized in the
table below. These properties are essential for understanding the compound's behavior in
various solvents and reaction conditions, which is critical for process development and
formulation.
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Property Value

Molecular Formula CsHeF3NOs3

Molecular Weight 221.14 g/mol

Appearance Light orange to yellow to green powder/crystal
Melting Point 45-50 °C[1][2][3]

Boiling Point 152-153 °C (at 28 mmHg)[4][5]

Density (estimate)

1.4417 g/lcm3[4][5]

Solubility

Soluble in benzene and toluene[2][3][4]

Flash Point

> 230 °F (> 110 °C)[4][5]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key

physical properties of 4-Methoxy-3-nitrobenzotrifluoride. These protocols are based on

internationally recognized guidelines to ensure accuracy and reproducibility.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a

widely used and reliable technique for this determination. This protocol is based on the OECD

102 guideline.[1][6]

Apparatus:

Sensor.

Spatula.

Glass capillary tubes (sealed at one end).

Mortar and pestle.

Melting point apparatus with a heating block and a calibrated thermometer or temperature
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Procedure:

Sample Preparation: A small amount of the 4-Methoxy-3-nitrobenzotrifluoride sample is
finely ground into a powder using a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
creating a compact column of 2-4 mm in height.

» Measurement: The loaded capillary tube is placed into the heating block of the melting point
apparatus.

e The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the onset of melting.

e The temperature at which the last solid crystal melts is recorded as the completion of
melting. The melting range is reported as the interval between these two temperatures.

Boiling Point Determination (Siwoloboff Method)

The boiling point is determined at a specific pressure. Since the boiling point of 4-Methoxy-3-
nitrobenzotrifluoride is provided at a reduced pressure, a method suitable for small sample
sizes and vacuum conditions is appropriate. The Siwoloboff method is a common micro-
method for boiling point determination. This protocol is based on the OECD 103 guideline.[1][7]

Apparatus:

Small test tube.

Capillary tube (sealed at one end).

Thermometer.

Heating bath (e.qg., oil bath).

Apparatus for reduced pressure.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1360095?utm_src=pdf-body
https://www.benchchem.com/product/b1360095?utm_src=pdf-body
https://www.benchchem.com/product/b1360095?utm_src=pdf-body
https://essem-compliance.com/physical-chemical-testing-studies
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

A small amount of the liquid 4-Methoxy-3-nitrobenzotrifluoride is placed in the small test
tube.

o A capillary tube, sealed at the upper end, is placed with its open end downwards into the test
tube.

e The test tube is attached to a thermometer and heated in a heating bath.

e The apparatus is connected to a vacuum pump to achieve the desired pressure (e.g., 28
mmHg).

o The temperature is slowly increased until a steady stream of bubbles emerges from the open
end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The temperature at which the liquid begins to rise into the capillary tube is recorded as the
boiling point at that specific pressure.

Density Determination (Pycnometer Method)

The density of a solid can be determined using a pycnometer, a flask with a precisely known
volume. This method is outlined in OECD guideline 109.[1][2]

Apparatus:
e Pycnometer.
» Analytical balance.

e Aliquid in which the solid is insoluble and which has a known density (e.g., a hydrocarbon
solvent, given the solubility data).

e Thermostat.

Procedure:
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The mass of the clean, dry, and empty pycnometer is determined.

A known mass of the 4-Methoxy-3-nitrobenzotrifluoride powder is added to the
pycnometer.

The pycnometer is filled with the immersion liquid of known density. Any air bubbles are
removed.

The pycnometer is placed in a thermostat at a constant temperature until thermal equilibrium
is reached.

The total mass of the pycnometer containing the solid and the immersion liquid is measured.

The pycnometer is emptied, cleaned, and then filled with only the immersion liquid and its
mass is determined at the same temperature.

The density of the solid is calculated using the formula derived from the masses and the
known density of the immersion liquid.

Solubility Determination (Flask Method)

A qualitative assessment of solubility is often sufficient for initial studies. A more quantitative

determination can be made using the flask method, as described in OECD Guideline 105, for

substances with solubilities above 10-2 g/L.[1][8]

Apparatus:

Erlenmeyer flasks with stoppers.

Magnetic stirrer and stir bars.

Constant temperature bath.

Analytical balance.

Filtration apparatus (e.g., syringe filter).

Analytical method for quantification (e.g., HPLC, GC).
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Procedure:

e An excess amount of 4-Methoxy-3-nitrobenzotrifluoride is added to a known volume of the
solvent (e.g., benzene, toluene) in an Erlenmeyer flask.

e The flask is sealed and placed in a constant temperature bath on a magnetic stirrer.
o The mixture is stirred for a sufficient time to reach equilibrium (e.g., 24-48 hours).
 After stirring, the mixture is allowed to stand to allow undissolved solid to settle.

e A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
particles.

e The concentration of 4-Methoxy-3-nitrobenzotrifluoride in the filtered solution is
determined using a suitable and validated analytical method.

e The solubility is expressed as the mass of the solute per volume or mass of the solvent.

Structure-Property Relationship

The physical properties of 4-Methoxy-3-nitrobenzotrifluoride are a direct consequence of its
molecular structure. The interplay of the different functional groups dictates its melting and
boiling points, as well as its solubility characteristics.
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Structure-Property Relationship of 4-Methoxy-3-nitrobenzotrifluoride

Molecular Structure

4-Methoxy-3-nitrobenzotrifluoride
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Caption: Relationship between functional groups and physical properties.

Conclusion

This technical guide has provided a detailed overview of the key physical properties of 4-
Methoxy-3-nitrobenzotrifluoride, a compound of significant interest in medicinal and
agricultural chemistry. The provided data and experimental protocols offer a valuable resource
for researchers and professionals in drug development, facilitating a deeper understanding of
the compound's behavior and enabling its effective use in synthesis and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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